Reactive Blue 246
Reactive Blue 246
Brand Name:
Vulcanchem
CAS No.:
121888-69-5
VCID:
VC0055766
InChI:
InChI=1S/C38H34N2O6/c1-23(2)37(43)45-21-19-25-9-13-27(14-10-25)39-31-17-18-32(34-33(31)35(41)29-7-5-6-8-30(29)36(34)42)40-28-15-11-26(12-16-28)20-22-46-38(44)24(3)4/h5-18,39-40H,1,3,19-22H2,2,4H3
SMILES:
CC(=C)C(=O)OCCC1=CC=C(C=C1)NC2=C3C(=C(C=C2)NC4=CC=C(C=C4)CCOC(=O)C(=C)C)C(=O)C5=CC=CC=C5C3=O
Molecular Formula:
C38H34N2O6
Molecular Weight:
614.7 g/mol
Reactive Blue 246
CAS No.: 121888-69-5
Main Products
VCID: VC0055766
Molecular Formula: C38H34N2O6
Molecular Weight: 614.7 g/mol
| CAS No. | 121888-69-5 |
|---|---|
| Product Name | Reactive Blue 246 |
| Molecular Formula | C38H34N2O6 |
| Molecular Weight | 614.7 g/mol |
| IUPAC Name | 2-[4-[[4-[4-[2-(2-methylprop-2-enoyloxy)ethyl]anilino]-9,10-dioxoanthracen-1-yl]amino]phenyl]ethyl 2-methylprop-2-enoate |
| Standard InChI | InChI=1S/C38H34N2O6/c1-23(2)37(43)45-21-19-25-9-13-27(14-10-25)39-31-17-18-32(34-33(31)35(41)29-7-5-6-8-30(29)36(34)42)40-28-15-11-26(12-16-28)20-22-46-38(44)24(3)4/h5-18,39-40H,1,3,19-22H2,2,4H3 |
| Standard InChIKey | IEPUABWMJBVAAN-UHFFFAOYSA-N |
| SMILES | CC(=C)C(=O)OCCC1=CC=C(C=C1)NC2=C3C(=C(C=C2)NC4=CC=C(C=C4)CCOC(=O)C(=C)C)C(=O)C5=CC=CC=C5C3=O |
| Canonical SMILES | CC(=C)C(=O)OCCC1=CC=C(C=C1)NC2=C3C(=C(C=C2)NC4=CC=C(C=C4)CCOC(=O)C(=C)C)C(=O)C5=CC=CC=C5C3=O |
| Synonyms | 2-Propenoic acid, 2-Methyl-, (9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)bis(iMino-4,1-phenylene-2,1-ethanediyl) ester |
| PubChem Compound | 23168640 |
| Last Modified | Nov 11 2021 |
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